Cas no 17840-75-4 (5-methyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one)

• Product Name: 5-methyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• CAS No: 17840-75-4
• MF: C₆H₆N₄O
• MW: 150.138040065765
• CID: 2782937
• PubChem ID: 10307873
• Update Time: 2025-04-21

5-methyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 5-methylallopurinol
• QMRATMRYQOVGBJ-UHFFFAOYSA-
• SCHEMBL957270
• DTXSID30437880
• DB-272468
• 4H-PYRAZOLO[3,4-D]PYRIMIDIN-4-ONE, 2,5-DIHYDRO-5-METHYL-
• 5-methyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• 343271-15-8
• InChI=1/C6H6N4O/c1-10-3-7-5-4(6(10)11)2-8-9-5/h2-3H,1H3,(H,8,9)
• 17840-75-4
• 5-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one

• Inchi： 1S/C6H6N4O/c1-10-3-7-5-4(6(10)11)2-8-9-5/h2-3H,1H3,(H,8,9)
• InChI Key： QMRATMRYQOVGBJ-UHFFFAOYSA-N
• SMILES： O=C1C2C=NNC=2N=CN1C

Computed Properties

• Exact Mass: 150.05416083Da
• Monoisotopic Mass: 150.05416083Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 61.4Ų